Cas no 160543-10-2 (Benz[c]acridine-7,10-dimethanol)

Benz[c]acridine-7,10-dimethanol structure
160543-10-2 structure
Product Name:Benz[c]acridine-7,10-dimethanol
CAS No:160543-10-2
MF:C19H15NO2
MW:289.327904939651
CID:218943
PubChem ID:154749
Update Time:2025-04-19

Benz[c]acridine-7,10-dimethanol Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine-7,10-dimethanol
    • [7-(hydroxymethyl)benzo[c]acridin-10-yl]methanol
    • 7,10-Bis(hydroxymethyl)benz(c)acridine
    • 7,10-Bis-hydroxymethylbenz(c)acridine
    • 7,10-BIS-HYDROXYMETHYLBENZ[C]ACRIDINE
    • AC1L4CWL
    • AG-E-10085
    • CCRIS 7382
    • CTK0I2228
    • LS-189343
    • Benz(C)acridine-7,10-dimethanol
    • FJ8BKT9PYQ
    • DTXSID10166929
    • 160543-10-2
    • 7,10-BIS(HYDROXYMETHYL)BENZ[C]ACRIDINE
    • UNII-FJ8BKT9PYQ
    • Inchi: 1S/C19H15NO2/c21-10-12-5-7-15-17(11-22)16-8-6-13-3-1-2-4-14(13)19(16)20-18(15)9-12/h1-9,21-22H,10-11H2
    • InChI Key: KNRURXFLNGOFAI-UHFFFAOYSA-N
    • SMILES: OCC1C2C=CC(CO)=CC=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 289.11035
  • Monoisotopic Mass: 289.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 53.35
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